Cas no 43047-95-6 (Benzoicacid, 4-chloro-, 2-phenylethyl ester)

• Product Name: Benzoicacid, 4-chloro-, 2-phenylethyl ester
• CAS No: 43047-95-6
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• CID: 334998
• PubChem ID: 222402
• Update Time: 2025-04-19

Benzoicacid, 4-chloro-, 2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-chloro-, 2-phenylethyl ester
• 2-phenylethyl 4-chlorobenzoate
• Benzoic acid, 4-chloro, 2-phenylethyl ester
• NSC-8319
• 43047-95-6
• NSC8319
• CLORGXVHZOTBAZ-UHFFFAOYSA-N
• DTXSID10278591
• 2-Phenylethyl 4-chlorobenzoate #
• AKOS003447293
• 4-Chlorobenzoic acid, 2-phenylethyl ester

• Inchi： 1S/C15H13ClO2/c16-14-8-6-13(7-9-14)15(17)18-11-10-12-4-2-1-3-5-12/h1-9H,10-11H2
• InChI Key： CLORGXVHZOTBAZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=O)OCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.06049
• Monoisotopic Mass: 260.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.73950